![molecular formula C21H14O8 B034413 Tetracenomycin D3 methylester CAS No. 104513-07-7](/img/structure/B34413.png)
Tetracenomycin D3 methylester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tetracenomycin D3 methylester is a natural antibiotic that is produced by the bacterium Streptomyces glaucescens. It is a member of the tetracenomycin family of antibiotics, which are known for their potent antibacterial activity against a wide range of gram-positive and gram-negative bacteria. This compound has been the subject of much scientific research due to its potential as a new antibiotic drug.
Scientific Research Applications
Biosynthesis and Antibacterial Activity
- Biosynthesis Pathways : Tetracenomycin D3 is part of the tetracenomycin family of compounds, which are produced by certain Streptomyces species. It is considered a key intermediate in the biosynthesis of elloramycin and tetracenomycin C, indicating its significance in microbial secondary metabolism (Rohr et al., 1988).
- Antibacterial Properties : Tetracenomycin D3 has demonstrated moderate antibacterial activity against Bacillus subtilis and Arthrobacter aurescens, showcasing its potential as an antibiotic agent (Rohr et al., 1988).
Enzymatic Roles and Antitumor Activity
- Enzymatic Function : The enzyme Tcm F1 monooxygenase catalyzes the oxidation of naphthacenone Tcm F1 to the naphthacenequinone Tcm D3, a crucial step in the biosynthesis of the anthracycline antibiotic tetracenomycin C (Shen & Hutchinson, 1993).
- Antitumor Effects : A derivative, Tetracenomycin X, has been found to exhibit antitumor activity in lung cancer cells by inducing cell cycle arrest and downregulation of cyclin D1, highlighting the potential of tetracenomycin derivatives in cancer treatment (Qiao et al., 2019).
Metabolic Engineering and Structural Insights
- Metabolic Engineering : The tetracenomycin pathway has been engineered in various Streptomyces strains for the production of tetracenomycin analogs, underscoring the potential for producing diverse and potentially more effective derivatives (Nguyen et al., 2021).
- Structural Elucidation : The structure of tetracenomycin C, closely related to tetracenomycin D3, has been determined, providing crucial information for understanding the chemical nature and activity of these compounds (Egert et al., 1992).
properties
CAS RN |
104513-07-7 |
---|---|
Molecular Formula |
C21H14O8 |
Molecular Weight |
394.3 g/mol |
IUPAC Name |
methyl 3,8,10,12-tetrahydroxy-1-methyl-6,11-dioxotetracene-2-carboxylate |
InChI |
InChI=1S/C21H14O8/c1-7-14-8(4-12(23)15(7)21(28)29-2)3-10-17(19(14)26)20(27)16-11(18(10)25)5-9(22)6-13(16)24/h3-6,22-24,26H,1-2H3 |
InChI Key |
RQYUIUSZANHVJK-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC2=CC3=C(C(=C12)O)C(=O)C4=C(C3=O)C=C(C=C4O)O)O)C(=O)OC |
Canonical SMILES |
CC1=C(C(=CC2=CC3=C(C(=C12)O)C(=O)C4=C(C3=O)C=C(C=C4O)O)O)C(=O)OC |
synonyms |
6,11-Dihydro-3,8,10,12-tetrahydroxy-1-methyl-6,11-dioxo-2-naphthacenecarboxylic acid methyl ester |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.